Cas no 845527-11-9 (L-Phenylalanine, L-arginyl-L-isoleucyl-L-histidyl-L-tyrosyl-L-isoleucyl-)

• Product name: L-Phenylalanine, L-arginyl-L-isoleucyl-L-histidyl-L-tyrosyl-L-isoleucyl-
• CAS No: 845527-11-9
• MF: C₄₂H₆₁N₁₁O₈
• MW: 848.002640000001
• CID: 666931
• PubChem ID: 71414582

L-Phenylalanine, L-arginyl-L-isoleucyl-L-histidyl-L-tyrosyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, L-arginyl-L-isoleucyl-L-histidyl-L-tyrosyl-L-isoleucyl-
• (2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]a
• 845527-11-9
• N~5~-(Diaminomethylidene)-L-ornithyl-L-isoleucyl-L-histidyl-L-tyrosyl-L-isoleucyl-L-phenylalanine
• DTXSID70834036

• Inchi： InChI=1S/C42H61N11O8/c1-5-24(3)34(52-36(55)30(43)13-10-18-47-42(44)45)39(58)50-32(21-28-22-46-23-48-28)37(56)49-31(19-27-14-16-29(54)17-15-27)38(57)53-35(25(4)6-2)40(59)51-33(41(60)61)20-26-11-8-7-9-12-26/h7-9,11-12,14-17,22-25,30-35,54H,5-6,10,13,18-21,43H2,1-4H3,(H,46,48)(H,49,56)(H,50,58)(H,51,59)(H,52,55)(H,53,57)(H,60,61)(H4,44,45,47)/t24-,25-,30-,31-,32-,33-,34-,35-/m0/s1
• InChI Key： CQRJCDRREVROKJ-OYYLWLJXSA-N
• SMILES： CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(C(C)CC)C(=O)NC(CC3=CC=CC=C3)C(=O)O)NC(=O)C(CCCN=C(N)N)N

Computed Properties

• Exact Mass: 847.47045795g/mol
• Monoisotopic Mass: 847.47045795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 61
• Rotatable Bond Count: 25
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 322Ų